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Compound of Interest

Compound Name: (R)-3-Phenoxy-mandelonitrile

CAS No.: 71962-66-8

Cat. No.: B104349

Get Quote

Introduction: The Strategic Role of (R)-3-Phenoxy-
mandelonitrile
(R)-3-Phenoxy-mandelonitrile is a high-value chiral cyanohydrin that serves as a pivotal

starting material in the stereoselective synthesis of various active pharmaceutical ingredients

(APIs). Its utility stems from the presence of two key reactive centers: the nitrile group and the

chiral hydroxyl group, both attached to a benzylic carbon. This arrangement allows for the

precise installation of chirality, which is a critical determinant of pharmacological activity in

many drugs. The phenoxy moiety further provides a structural motif present in several

important therapeutic agents.

This guide provides an in-depth exploration of the application of (R)-3-Phenoxy-
mandelonitrile, focusing on its conversion to key pharmaceutical intermediates. We will delve

into the causality behind experimental choices, provide validated protocols, and offer expert

insights into process control and troubleshooting. The primary focus will be on the hydrolysis of
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the nitrile to form the corresponding α-hydroxy carboxylic acid, a common and critical

transformation in drug development.

Physicochemical Properties & Safety Data
Before commencing any experimental work, a thorough understanding of the reagent's

properties and safety requirements is paramount.

Property Value Reference / Data Source

Chemical Formula C₁₄H₁₁NO₂ PubChem[1]

Molar Mass 225.247 g·mol⁻¹ PubChem[1]

Appearance Varies (Typically a solid or oil) N/A

CAS Number 61826-76-4 PubChem[1]

Key Hazards

GHS05 (Corrosive), GHS06

(Toxic), GHS09 (Environmental

Hazard)

PubChem[1]

Hazard Statements

H301 (Toxic if swallowed),

H317 (May cause an allergic

skin reaction), H318 (Causes

serious eye damage), H410

(Very toxic to aquatic life with

long-lasting effects)

PubChem[1]

Expert Insight on Safety: (R)-3-Phenoxy-mandelonitrile is a cyanohydrin, a class of

compounds that must be handled with extreme caution. The primary hazard is the potential

release of highly toxic hydrogen cyanide (HCN) gas, particularly under acidic or basic

conditions.[2][3]

Handling: All manipulations must be performed in a properly functioning chemical fume hood.

[2][4] Never work alone when handling cyanides.[2][4]

Personal Protective Equipment (PPE): Standard PPE includes a lab coat, closed-toe shoes,

safety goggles (a face shield is recommended if splashing is possible), and nitrile gloves
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(double-gloving is advised).[2][3][4]

Incompatibilities: Store away from acids, strong oxidizers, and sources of moisture.[2][3]

Waste Disposal: All cyanide-containing waste is hazardous and must be disposed of

according to institutional protocols, typically in a dedicated, labeled, and sealed container.[4]

Core Application: Stereoretentive Hydrolysis to
(R)-3-Phenoxymandelic Acid
A primary application of (R)-3-Phenoxy-mandelonitrile is its conversion to (R)-3-

Phenoxymandelic acid. This α-hydroxy acid is a valuable building block itself, notably used in

the synthesis of certain insecticides like deltamethrin and esfenvalerate.[1] The key challenge

and objective of this transformation is the complete hydrolysis of the nitrile group to a carboxylic

acid without causing racemization at the adjacent chiral center.

Mechanistic Considerations & Rationale
The hydrolysis of a nitrile to a carboxylic acid typically proceeds in two stages: first to an amide

intermediate, and then to the carboxylic acid. This process can be catalyzed by either acid or

base.

Acid-Catalyzed Hydrolysis: Protonation of the nitrile nitrogen makes the carbon more

electrophilic and susceptible to nucleophilic attack by water. While effective, strongly acidic

conditions and high temperatures can risk dehydration of the benzylic alcohol and potential

racemization.

Base-Catalyzed Hydrolysis: A hydroxide ion directly attacks the electrophilic nitrile carbon.

This method often requires less harsh temperature conditions but can also pose a risk to the

stereocenter's integrity if the benzylic proton is abstracted, leading to racemization.

For chiral α-hydroxy nitriles, a carefully controlled, often two-step approach (hydrolysis to

amide, then to acid) or enzymatic methods are favored to preserve stereochemical purity.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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